4,6-Difluoro-2-hydrazono-2,3-dihydropyridine

Specification

• CAS No.: 837364-98-4
• Molecular Formula: C5H5F2N3
• Molecular Weight: 145.11 g/mol
• IUPAC Name: (4,6-difluoro-3H-pyridin-2-ylidene)hydrazine
• Standard InChI: InChI=1S/C5H5F2N3/c6-3-1-4(7)9-5(2-3)10-8/h1H,2,8H2
• Standard InChI Key: GLYSUNHNNREJTL-UHFFFAOYSA-N
• SMILES: C1C(=CC(=NC1=NN)F)F
• Canonical SMILES: C1C(=CC(=NC1=NN)F)F

Introduction

4,6-Difluoro-2-hydrazono-2,3-dihydropyridine is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique molecular structure and potential biological activities. This compound is characterized by the presence of a hydrazone functional group and fluorine substituents, which enhance its reactivity and biological activity.

Key Characteristics:

• Molecular Formula: C5H5F2N3

• Molecular Weight: 145.11 g/mol

• CAS Number: 837364-98-4

Synthesis Parameters:

• Reactants: 4,6-Difluoropyridine, Hydrazine

• Optimization Factors: Temperature, Solvent Choice, Reaction Time

Applications and Research

This compound is primarily investigated for its potential applications in pharmaceuticals and medical research. The incorporation of fluorine atoms enhances its lipophilicity and bioavailability, making it a promising candidate for therapeutic uses.

Potential Applications:

• Pharmaceuticals: Due to its enhanced biological activity and reactivity.

• Skincare and Medical Ingredients: Potential uses in skincare products and medical formulations.

Physical and Chemical Data

The following table summarizes key physical and chemical data for 4,6-Difluoro-2-hydrazono-2,3-dihydropyridine:

Property	Value
Molecular Formula	C5H5F2N3
Molecular Weight	145.11 g/mol
CAS Number	837364-98-4
Purity	95% to >96%
Storage Conditions	Room temperature or 2-8°C
SMILES	NNC1=CC(F)=CC(F)=N1

Safety and Handling

4,6-Difluoro-2-hydrazono-2,3-dihydropyridine is classified for research use only and should be handled by experienced personnel. It is associated with hazard statements H302, H315, H319, and H335, indicating potential harm if swallowed, in contact with skin, causes serious eye irritation, and may cause respiratory irritation.

Safety Precautions:

• Storage: Sealed in dry conditions at specified temperatures.

• Handling: Use protective equipment and follow safety protocols.